Cas no 20004-12-0 (dodecyl 4,4-dibutyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate)

• Product name: dodecyl 4,4-dibutyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate
• CAS No: 20004-12-0
• MF: C₃₆H₇₂O₄S₂Sn
• MW: 751.79448890686
• CID: 908830
• PubChem ID: 9576052

dodecyl 4,4-dibutyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate Chemical and Physical Properties

Names and Identifiers

• dodecyl 4,4-dibutyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate
• dodecyl 2-[dibutyl-(2-dodecoxy-2-oxoethyl)sulfanylstannyl]sulfanylacetate
• 2-dodecoxy-2-oxo-ethanethiolate
• 8-Oxa-3,5-dithia-4-stannaeicosanoic acid, 4,4-dibutyl-7-oxo-, dodecyl ester
• Acetic acid, ((dibutylstannylene)dithio)di-, didodecyl ester
• dibutyltin
• Dibutyltinbis(laurylmercapto acetate)
• Di-n-butyltin-di-(dodecylmercapto acetate)
• NS00048754
• DTXSID4066549
• EINECS 243-459-4
• 20004-12-0

• Inchi： InChI=1S/2C14H28O2S.2C4H9.Sn/c2*1-2-3-4-5-6-7-8-9-10-11-12-16-14(15)13-17;2*1-3-4-2;/h2*17H,2-13H2,1H3;2*1,3-4H2,2H3;/q;;;;+2/p-2
• InChI Key： QWXSPIOOSOTTAU-UHFFFAOYSA-L
• SMILES： CCCCCCCCCCCCOC(=O)CS[Sn](CCCC)(CCCC)SCC(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 744.39256
• Monoisotopic Mass: 752.389399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 36
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Boiling Point: 343.4°C at 760 mmHg
• Flash Point: 199.5°C
• PSA: 52.6